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For Researchers, Scientists, and Drug Development Professionals

Introduction
SB 218795 is a potent and selective non-peptide antagonist of the neurokinin-3 (NK3) receptor,

a G-protein coupled receptor (GPCR) that plays a significant role in various physiological

processes within the central nervous system. The endogenous ligand for the NK3 receptor is

neurokinin B (NKB), a member of the tachykinin family of neuropeptides. The NK3 receptor

system is implicated in a range of neurological functions and disorders, making SB 218795 a

valuable pharmacological tool for elucidating these pathways and a potential lead compound

for therapeutic development. This guide provides an in-depth overview of SB 218795, including

its pharmacological properties, key experimental protocols for its characterization, and

visualization of the relevant signaling pathways.

Core Data Presentation
The following tables summarize the quantitative pharmacological data for SB 218795,

facilitating a clear comparison of its binding affinity, selectivity, and functional potency.

Table 1: Receptor Binding Affinity and Selectivity of SB 218795

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1680806?utm_src=pdf-interest
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor
Target

Ligand Kᵢ (nM)
Selectivity
Fold (vs.
hNK3)

Reference

Human NK3

(hNK3)
SB 218795 13 - [1][2]

Human NK2

(hNK2)
SB 218795 ~1170 ~90 [1][2]

Human NK1

(hNK1)
SB 218795 >91000 >7000 [1][2]

Table 2: Functional Antagonist Potency of SB 218795

Assay Type Agonist
Tissue/Cell
Line

pKₐ Reference

Contraction

Assay
Senktide

Rabbit Iris

Sphincter
- [1]

Calcium

Mobilization
Senktide

CHO cells

expressing rabbit

NK3 receptor

7.4 [3]

Calcium

Mobilization
[MePhe⁷]-NKB

CHO cells

expressing rabbit

NK3 receptor

7.9 [3]

Signaling Pathways
The NK3 receptor is a canonical Gαq/11-coupled receptor. Upon agonist binding, it initiates a

well-defined intracellular signaling cascade.
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Plasma Membrane

Intracellular Space

Neurokinin B (Agonist) NK3 Receptor
Activates

SB 218795 (Antagonist)
Blocks

Gαq/11
Activates

Phospholipase Cβ (PLCβ)
Activates

PIP2
Hydrolyzes

IP3

DAG

Ca²⁺ Release
(from ER)

Stimulates

Protein Kinase C (PKC)Activates

Neuronal Excitation
Leads to

Contributes to

1. Membrane Preparation
(e.g., from CHO cells expressing hNK3R)

2. Assay Setup
- Serial dilutions of SB 218795

- Fixed concentration of radioligand (e.g., [¹²⁵I]-MePhe⁷-NKB)
- Membrane preparation

3. Incubation
(to reach binding equilibrium)

4. Rapid Filtration
(to separate bound from free radioligand)

5. Scintillation Counting
(to quantify bound radioactivity)

6. Data Analysis
- Determine IC₅₀

- Calculate Kᵢ using Cheng-Prusoff equation
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Day 1: Habituation
(30 min in startle chambers)

Day 2: Baseline Startle
(30 white-noise bursts)

Day 3: Fear Conditioning
- Pre-treatment with SB 218795 or vehicle

- 10 light-footshock pairings

Day 4: FPS Testing
- Measure startle response to noise alone

- Measure startle response to noise + light cue

Data Analysis
(Compare startle amplitudes between groups)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680806#sb-218795-for-neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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